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Compound of Interest

Compound Name:
1,3-Dimethyluracil-5-

carboxaldehyde

Cat. No.: B1297471 Get Quote

Essential Safety and Handling Guide for 1,3-
Dimethyluracil-5-carboxaldehyde
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemical compounds is paramount. This guide provides essential, immediate

safety and logistical information for handling 1,3-Dimethyluracil-5-carboxaldehyde, including

personal protective equipment (PPE), operational procedures, and disposal plans.

Chemical Identifier:

Name: 1,3-Dimethyluracil-5-carboxaldehyde

CAS Number: 4869-46-9

Molecular Formula: C₇H₈N₂O₃

Hazard Summary: This compound is classified with the GHS07 pictogram, indicating it can

cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335)[1].

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 1,3-
Dimethyluracil-5-carboxaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1297471?utm_src=pdf-interest
https://www.benchchem.com/product/b1297471?utm_src=pdf-body
https://www.benchchem.com/product/b1297471?utm_src=pdf-body
https://www.americanelements.com/4869-46-9-1-3-dimethyluracil-5-carboxaldehyde
https://www.benchchem.com/product/b1297471?utm_src=pdf-body
https://www.benchchem.com/product/b1297471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part PPE Item Specification Purpose

Hands Gloves Nitrile or Neoprene

Chemical resistance

to prevent skin contact

and irritation.[2][3]

Eyes Safety Goggles

Chemical splash

goggles meeting ANSI

Z87.1 standard

Protects eyes from

dust particles and

potential splashes.[4]

Face Face Shield
To be worn over

safety goggles

Recommended when

there is a significant

risk of splashing or

aerosol generation.[2]

[5]

Body Laboratory Coat
Long-sleeved, fully

buttoned

Protects skin and

personal clothing from

contamination.[2][4]

Respiratory Respirator
NIOSH-approved

respirator

Required if handling

outside of a fume

hood or if

dust/aerosols are

generated.[2]

Feet Closed-toe Shoes
Made of impervious

material

Protects feet from

spills.[2][4]

Experimental Workflow and Safety Protocol
The following diagram outlines the standard operating procedure for the safe handling of 1,3-
Dimethyluracil-5-carboxaldehyde from receipt to disposal.
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Safe Handling Workflow for 1,3-Dimethyluracil-5-carboxaldehyde

Preparation Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace (Fume Hood)

Weigh Compound in Ventilated Area

Proceed to Handling

Perform Experiment in Fume Hood

Decontaminate Work Surfaces

Experiment Complete

Segregate and Label Waste

Dispose of Waste via EH&S

Doff and Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,3-Dimethyluracil-5-carboxaldehyde.

Detailed Experimental Protocols
1. Preparation and Weighing:

Pre-Handling: Before handling, thoroughly review the Safety Data Sheet (SDS) for 1,3-
Dimethyluracil-5-carboxaldehyde.

Personal Protective Equipment: Don all required PPE as specified in the table above.
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Workspace Preparation: Ensure a calibrated analytical balance is located within a certified

chemical fume hood or a ventilated balance enclosure.

Weighing: Carefully weigh the desired amount of the solid compound. Avoid generating dust.

Use a spatula for transfers. If any material is spilled, decontaminate the area immediately.

2. Handling and Experimental Use:

Location: All procedures involving the handling of 1,3-Dimethyluracil-5-carboxaldehyde
should be conducted within a properly functioning chemical fume hood to minimize inhalation

exposure.[6]

Manipulation: When transferring the compound or preparing solutions, handle it gently to

prevent aerosolization.

Spill Management: In the event of a spill, follow established laboratory procedures for

chemical spills. Use an absorbent material to contain the spill, and decontaminate the area.

Report all spills to the laboratory supervisor.

3. Disposal Plan:

Waste Segregation: All solid waste contaminated with 1,3-Dimethyluracil-5-
carboxaldehyde (e.g., weigh boats, contaminated gloves, paper towels) must be collected

in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing this compound should be collected in a separate, sealed,

and labeled hazardous waste container. Do not pour down the drain.[6]

Disposal: All chemical waste must be disposed of through your institution's Environmental

Health and Safety (EH&S) department in accordance with local, state, and federal

regulations.[6]

Decontamination: After handling and disposal, thoroughly decontaminate all work surfaces

and equipment with an appropriate solvent (e.g., ethanol), followed by soap and water.

PPE Disposal: Dispose of contaminated gloves and other disposable PPE in the designated

hazardous waste container.[2] Non-contaminated PPE can be disposed of in the regular
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trash. Reusable PPE should be cleaned according to the manufacturer's instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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